Cas no 80667-39-6 (5-(morpholin-4-yl)pentanoic Acid Hydrochloride)

• Product Name: 5-(morpholin-4-yl)pentanoic Acid Hydrochloride
• CAS No: 80667-39-6
• MF: C₉H₁₈ClNO₃
• MW: 223.697122097015
• CID: 2144134
• Update Time: 2025-11-02

5-(morpholin-4-yl)pentanoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinepentanoic acid hydrochloride
• 5-(morpholin-4-yl)pentanoic Acid Hydrochloride

• Inchi： 1S/C9H17NO3.ClH/c11-9(12)3-1-2-4-10-5-7-13-8-6-10;/h1-8H2,(H,11,12);1H
• InChI Key： YFBYDWZNQOGIMZ-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC1)CCCCC(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Heterocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Heterocyclic fatty acids

Additional information on 5-(morpholin-4-yl)pentanoic Acid Hydrochloride

5-(morpholin-4-yl)pentanoic Acid Hydrochloride (CAS 80667-39-6): A Versatile Building Block in Modern Organic Synthesis

In the realm of organic chemistry, 5-(morpholin-4-yl)pentanoic Acid Hydrochloride (CAS 80667-39-6) has emerged as a crucial intermediate with wide-ranging applications. This white to off-white crystalline powder, with its unique combination of morpholine and carboxylic acid functionalities, serves as a valuable building block in pharmaceutical research, material science, and specialty chemical synthesis.

The molecular structure of 5-(morpholin-4-yl)pentanoic Acid HCl features a five-carbon aliphatic chain terminating in a carboxylic acid group, while the morpholine moiety provides excellent water solubility and hydrogen bonding capabilities. This dual functionality makes it particularly useful in drug design, where researchers frequently search for "water-soluble drug intermediates" or "pharmaceutical building blocks with improved bioavailability".

Recent trends in medicinal chemistry have shown increased interest in morpholine-containing compounds, as evidenced by growing searches for "morpholine derivatives in drug discovery". The 5-(morpholin-4-yl)pentanoic Acid Hydrochloride structure serves as an excellent precursor for kinase inhibitors, with particular relevance to cancer research. Its hydrochloride salt form ensures better stability and handling characteristics, addressing common industry concerns about "stable morpholine derivatives" and "easily handled drug intermediates".

Beyond pharmaceutical applications, this compound finds use in material science as a modifier for polymer surfaces. The morpholinylpentanoic acid structure can impart hydrophilic properties to materials, making it valuable for creating "biocompatible surface coatings" - a hot topic in medical device development. Researchers working on "water-soluble polymers" or "pH-responsive materials" frequently utilize similar compounds in their formulations.

The synthesis of 5-(morpholin-4-yl)pentanoic Acid Hydrochloride typically involves the reaction of morpholine with 5-chloropentanoic acid, followed by salt formation. This straightforward process makes it commercially viable, answering the frequent query about "cost-effective morpholine derivatives". Quality control parameters include HPLC purity (typically >98%), melting point range (190-195°C), and specific optical rotation measurements when applicable.

Storage and handling recommendations for 80667-39-6 follow standard laboratory practices for organic salts: keep in a cool, dry place protected from moisture. The compound's stability profile makes it suitable for international shipping, addressing common concerns about "stable pharmaceutical intermediates for global distribution".

In drug discovery pipelines, 5-(morpholin-4-yl)pentanoic Acid HCl serves as a key intermediate for PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in targeted protein degradation. This connection to "next-generation drug modalities" positions the compound at the forefront of contemporary medicinal chemistry research.

The market for morpholine-containing building blocks has shown steady growth, with increasing demand from both academic and industrial research sectors. Analytical data from search trends reveals growing interest in "custom synthesis of morpholine derivatives" and "tailor-made pharmaceutical intermediates", areas where this compound demonstrates particular utility.

Environmental and regulatory aspects of 5-(morpholin-4-yl)pentanoic Acid Hydrochloride are favorable, with no significant ecotoxicity concerns reported. This makes it attractive for researchers focusing on "green chemistry approaches" and "sustainable pharmaceutical synthesis", aligning with current industry priorities.

Future research directions likely to utilize this compound include the development of novel bioconjugation techniques and targeted drug delivery systems. The carboxylic acid group allows for straightforward derivatization, while the morpholine moiety can contribute to enhanced cellular uptake - properties frequently searched in relation to "improved drug delivery carriers".

For researchers considering 80667-39-6 for their projects, available technical resources include detailed NMR spectra (1H and 13C), mass spectrometry data, and chromatographic purity profiles. These analytical tools address the common need for "fully characterized chemical intermediates" in modern research applications.

The versatility of 5-(morpholin-4-yl)pentanoic Acid Hydrochloride ensures its continued relevance across multiple chemistry disciplines. From its role in creating "new chemical entities" to applications in "advanced material science", this compound represents an excellent example of how simple molecular architectures can enable complex scientific advancements.